![molecular formula C17H25N3O B7466565 N-phenyl-4-piperidin-1-ylpiperidine-1-carboxamide](/img/structure/B7466565.png)
N-phenyl-4-piperidin-1-ylpiperidine-1-carboxamide
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Overview
Description
N-phenyl-4-piperidin-1-ylpiperidine-1-carboxamide, also known as PPCC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of neuroscience. PPCC belongs to the class of piperidine-based compounds and is a potent antagonist of the N-methyl-D-aspartate (NMDA) receptor. The NMDA receptor is a type of glutamate receptor that plays a crucial role in learning and memory processes in the brain.
Mechanism of Action
N-phenyl-4-piperidin-1-ylpiperidine-1-carboxamide acts as a non-competitive antagonist of the NMDA receptor by binding to the receptor at a site that is distinct from the glutamate binding site. This results in a decrease in the activity of the receptor, which in turn affects the downstream signaling pathways involved in learning and memory processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to improve cognitive function and memory retention. This compound has also been shown to have analgesic effects and may have potential applications in the treatment of chronic pain.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-phenyl-4-piperidin-1-ylpiperidine-1-carboxamide in lab experiments is its specificity for the NMDA receptor. This allows researchers to selectively target the receptor and study its role in various neurological processes. However, one of the limitations of using this compound is its relatively short half-life, which may limit its usefulness in certain experiments.
Future Directions
There are several potential future directions for research on N-phenyl-4-piperidin-1-ylpiperidine-1-carboxamide. One area of interest is its potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease and traumatic brain injury. Another area of research is the development of more potent and selective NMDA receptor antagonists based on the structure of this compound. Finally, there is a need for further research on the biochemical and physiological effects of this compound to better understand its potential applications in the field of neuroscience.
Synthesis Methods
N-phenyl-4-piperidin-1-ylpiperidine-1-carboxamide can be synthesized using a variety of methods, including the reaction of N-phenylpiperidine-4-carboxylic acid with piperidine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting product can be purified using column chromatography to obtain pure this compound.
Scientific Research Applications
N-phenyl-4-piperidin-1-ylpiperidine-1-carboxamide has been extensively studied for its potential applications in the field of neuroscience. One of the major areas of research has been its use as a tool to study the NMDA receptor and its role in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has also been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of traumatic brain injury and stroke.
properties
IUPAC Name |
N-phenyl-4-piperidin-1-ylpiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O/c21-17(18-15-7-3-1-4-8-15)20-13-9-16(10-14-20)19-11-5-2-6-12-19/h1,3-4,7-8,16H,2,5-6,9-14H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJTYJFLQKPIFSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2CCN(CC2)C(=O)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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